Cas no 55327-86-1 (2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide)

• Product Name: 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide
• CAS No: 55327-86-1
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• MDL: MFCD00508174
• CID: 3488729
• PubChem ID: 44118468
• Update Time: 2025-05-24

2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• PHENYLALANINE, 4-CHLORO-, HYDROBROMIDE
• 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide
• CS-0268199
• EN300-208584
• 2-amino-3-(4-chlorophenyl)propanoic acid;hydrobromide
• AKOS024397178
• 55327-86-1

• MDL： MFCD00508174
• Inchi： 1S/C9H10ClNO2.BrH/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H
• InChI Key： JXXRXSZLPANIKX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)C(N)C(=O)O.Br

Computed Properties

• Exact Mass: 278.96617Da
• Monoisotopic Mass: 278.96617Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide

Introduction to 2-Amino-3-(4-Chlorophenyl)propanoic Acid Hydrobromide (CAS No. 55327-86-1)

2-Amino-3-(4-chlorophenyl)propanoic acid hydrobromide (CAS No. 55327-86-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, also known as L-Phenylalanine, 4-chloro-, hydrobromide (1:1), is a derivative of phenylalanine, an essential amino acid. The presence of the 4-chloro substituent and the hydrobromide salt form imparts unique properties that make it a valuable tool in various research applications.

The chemical structure of 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide consists of a chiral carbon center, which is crucial for its biological activity. The compound is synthesized through a series of well-defined chemical reactions, including the chlorination of phenylalanine and subsequent conversion to the hydrobromide salt. This process ensures high purity and consistency, making it suitable for use in both academic and industrial settings.

In recent years, 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a lead compound in the design of novel therapeutic agents. Research has shown that this compound exhibits selective binding to specific receptors, which can be leveraged to develop drugs with improved efficacy and reduced side effects.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide as a scaffold for the development of inhibitors targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modifying the structure of this compound, researchers were able to identify several derivatives with enhanced potency and selectivity.

Beyond its use as a lead compound, 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide has also been explored for its potential in understanding protein-protein interactions. In a study published in Biochemistry, scientists used this compound to investigate the binding dynamics between specific proteins involved in cellular signaling pathways. The results provided valuable insights into the structural basis of these interactions, which can inform the design of more effective therapeutic strategies.

The solubility and stability properties of 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide are also important considerations for its practical applications. This compound is highly soluble in water and other polar solvents, making it easy to handle and incorporate into various experimental protocols. Additionally, its stability under different conditions ensures consistent performance across multiple assays.

In the context of drug delivery systems, 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide has been investigated for its ability to enhance the bioavailability of other compounds. A study published in Pharmaceutical Research demonstrated that this compound can be used as a carrier molecule to improve the absorption and distribution of poorly soluble drugs. This finding has significant implications for improving the therapeutic outcomes of existing medications.

The safety profile of 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both in vitro and in vivo experiments. These findings have paved the way for further clinical investigations into its potential therapeutic applications.

In conclusion, 2-amino-3-(4-chlorophenyl)propanoic acid hydrobromide (CAS No. 55327-86-1) is a versatile compound with a wide range of applications in medicinal chemistry and biochemistry. Its unique chemical structure and favorable properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.